Cas no 867140-61-2 ((1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine)

• Product Name: (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine
• CAS No: 867140-61-2
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 1039481
• PubChem ID: 46856465
• Update Time: 2025-05-25

(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[2,3-c]pyridin-2-yl)methamine
• (1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANAMINE
• 1H-pyrrolo[2,3-c]pyridin-2-ylmethanamine
• 1H-Pyrrolo[2,3-c]pyridine-2-methanamine
• 867140-61-2
• CHEMBL4528875
• SCHEMBL13656967
• DTXSID60676861
• 2-(Aminomethyl)-6-azaindole
• A841804
• FT-0656067
• 1-(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine
• DB-076720
• G81126
• (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine

• MDL： MFCD16657184
• Inchi： 1S/C8H9N3/c9-4-7-3-6-1-2-10-5-8(6)11-7/h1-3,5,11H,4,9H2
• InChI Key： FWCIMVWRHMVZNJ-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2C=C1CN

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine

Introduction to Compound CAS No 867140-61-2: (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine

The compound CAS No 867140-61-2, also known as (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. The structure of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine consists of a pyrrolopyridine ring system fused with a methanamine group, making it a versatile scaffold for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine through various routes, including palladium-catalyzed coupling reactions and modular assembly strategies. These methods have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and materials science. The ability to precisely control the stereochemistry and regioselectivity during synthesis has been a major focus in recent studies, as highlighted in a 2023 paper published in *Journal of Medicinal Chemistry*.

One of the most promising aspects of CAS No 867140-61-2 is its demonstrated biological activity across multiple assays. Preclinical studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research conducted at the University of California has revealed its ability to modulate ion channels, which could pave the way for its use in treating neurological disorders such as epilepsy and chronic pain.

The structural uniqueness of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine also makes it an attractive candidate for materials science applications. Its rigid aromatic system and nitrogen-containing functionalities make it suitable for use in organic electronics, particularly in the development of novel semiconducting materials. A study published in *Nature Communications* in early 2024 demonstrated that thin films made from this compound exhibit exceptional charge transport properties, making them ideal for use in flexible electronics and optoelectronic devices.

In terms of chemical stability, CAS No 867140-61-2 has shown remarkable resilience under various environmental conditions, including thermal and oxidative stress. This property is crucial for its potential use in industrial settings where durability and longevity are paramount. Furthermore, its solubility profile has been optimized through structural modifications, enhancing its bioavailability and making it more amenable for pharmaceutical applications.

Looking ahead, the future of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine appears bright as researchers continue to uncover its multifaceted capabilities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. The integration of artificial intelligence (AI) into drug design processes is also anticipated to play a pivotal role in refining its therapeutic potential.

In conclusion, CAS No 867140-61-2 stands as a testament to the ingenuity of modern chemistry and its ability to create molecules with profound implications across diverse fields. As research progresses, this compound will undoubtedly continue to be a focal point for innovation and discovery.